Cas no 1227591-25-4 (2-(5-bromo-2-hydroxypyridin-3-yl)acetonitrile)

• Product Name: 2-(5-bromo-2-hydroxypyridin-3-yl)acetonitrile
• CAS No: 1227591-25-4
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 4579223
• PubChem ID: 68722586
• Update Time: 2025-07-19

2-(5-bromo-2-hydroxypyridin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-2-hydroxypyridin-3-yl)acetonitrile
• 3-Pyridineacetonitrile, 5-bromo-1,2-dihydro-2-oxo-
• 2-(5-bromo-2-hydroxypyridin-3-yl)acetonitrile

• Inchi： 1S/C7H5BrN2O/c8-6-3-5(1-2-9)7(11)10-4-6/h3-4H,1H2,(H,10,11)
• InChI Key： TXQSIWVKNWZPTN-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(Br)C=C1CC#N

Additional information on 2-(5-bromo-2-hydroxypyridin-3-yl)acetonitrile

Introduction to 2-(5-bromo-2-hydroxypyridin-3-yl)acetonitrile (CAS No: 1227591-25-4)

2-(5-bromo-2-hydroxypyridin-3-yl)acetonitrile, identified by the chemical compound code CAS No: 1227591-25-4, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a pyridine core substituted with bromine and hydroxyl groups, along with an acetonitrile moiety, presents a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The pyridine ring is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active agents. The presence of both bromo and hydroxyl substituents on the pyridine ring introduces specific reactivity patterns that can be exploited for further functionalization. The acetonitrile group at the 2-position serves as a versatile handle for nucleophilic substitution reactions, enabling the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The structural motif of 2-(5-bromo-2-hydroxypyridin-3-yl)acetonitrile aligns well with this trend, as it provides a scaffold that can be readily modified to target various biological pathways. For instance, studies have demonstrated its utility in the synthesis of inhibitors for kinases and other enzymes implicated in cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its role as a precursor in the development of small-molecule drugs. The bromo substituent allows for palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and other complex structures. Meanwhile, the hydroxyl group can participate in etherification or esterification reactions, further expanding the synthetic possibilities. These attributes make 2-(5-bromo-2-hydroxypyridin-3-yl)acetonitrile an indispensable building block for medicinal chemists.

Recent advancements in drug discovery have highlighted the importance of structure-based design. Computational modeling and high-throughput screening have been employed to identify lead compounds with high affinity for biological targets. The scaffold of 2-(5-bromo-2-hydroxypyridin-3-yl)acetonitrile has been incorporated into several hit compounds identified through these methods, underscoring its significance in modern drug development.

The compound's potential extends beyond oncology; it has also shown promise in addressing neurological disorders. For example, derivatives of this molecule have been investigated for their ability to modulate neurotransmitter receptors and ion channels. The interplay between the electronic properties of the pyridine ring and the substituents at positions 5 and 2 plays a crucial role in determining binding affinity and selectivity.

In addition to its applications in drug discovery, 2-(5-bromo-2-hydroxypyridin-3-yl)acetonitrile has found utility in materials science. Its ability to form coordination complexes with transition metals has led to research into its applications as a ligand or catalyst precursor. These complexes exhibit interesting photophysical properties, making them relevant for optoelectronic devices.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. A common route involves the bromination of a hydroxypyridine derivative followed by nucleophilic substitution at the acetonitrile position. Optimizing reaction conditions to achieve high yields and purity is essential for industrial-scale production.

Quality control and analytical characterization are critical steps in ensuring the integrity of 2-(5-bromo-2-hydroxypyridin-3-yl)acetonitrile. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structure and assess purity. These analytical methods provide confidence that the compound meets the stringent requirements for use in pharmaceutical applications.

The growing interest in green chemistry has also influenced how this compound is synthesized and handled. Efforts are underway to develop more sustainable processes that minimize waste and reduce environmental impact. Catalytic methods and solvent-free reactions are being explored as alternatives to traditional approaches.

In conclusion, 2-(5-bromo-2-hydroxypyridin-3-yl)acetonitrile (CAS No: 1227591-25-4) is a multifunctional compound with broad applications across pharmaceuticals, materials science, and beyond. Its unique structural features enable diverse chemical modifications, making it a cornerstone in synthetic chemistry. As research continues to uncover new biological targets and synthetic strategies, the importance of this molecule is likely to grow even further.